PI3K/mTOR Inhibitor-1

• Molecular Formula: C16H15BrN2O3
• Molecular Weight: 363.21 g/mol
• InChI: InChI=1S/C16H15BrN2O3/c1-9-3-4-11(7-14(9)17)16(22)19-18-10(2)13-6-5-12(20)8-15(13)21/h3-8,20-21H,1-2H3,(H,19,22)
• InChIKey: NKMSVTGHOVMMHV-UHFFFAOYSA-N

PI3K/mTOR Inhibitor-1 Overview

PI3K/mTOR Inhibitor-1 (CAS 1949802-49-6, also known as Compound 26) is a synthetic, orally bioavailable small molecule that potently inhibits all four Class I phosphoinositide 3-kinase (PI3K) isoforms (α, β, γ, δ) as well as the mammalian target of rapamycin (mTOR) kinase [1]. Derived from a sulfonyl-substituted 2-morpholino-pyrimidine core, it was optimized to deliver balanced dual inhibition of both PI3K and mTOR nodes within the PI3K/AKT/mTOR signaling axis—a pathway frequently dysregulated in human cancers [1]. The compound is supplied as a research-grade tool for preclinical oncology investigations requiring concurrent blockade of PI3K-dependent and mTOR-dependent signaling.

Dual PI3K/mTOR pathway inhibition research

Orally bioavailable tool compound for preclinical oncology studies

Supplied for concurrent PI3K and mTOR blockade investigations

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source

Why PI3K/mTOR Inhibitor-1 Is Irreplaceable

Dual PI3K/mTOR inhibitors exhibit highly distinct isoform selectivity and mTOR potency fingerprints that render generic substitution unreliable. For instance, the pan-PI3K inhibitor BKM120 (buparlisib) shows sub-micromolar mTOR inhibition (IC50 ≈1.98 µM) and limited PI3Kδ activity, whereas PI3K/mTOR Inhibitor-1 delivers a 10-fold lower mTOR IC50 (0.186 µM) coupled with strong PI3Kδ inhibition (46 nM) [1]. Similarly, early morpholino-pyrimidine leads from the same chemical series (e.g., Compounds 1, 6, 11) suffer from poor mTOR engagement (IC50 >1.68 µM) that undermines the dual-target concept [1]. The unique combination of a cyclopropyl sulfone chain and a C6-aminopyridyl fluorine in PI3K/mTOR Inhibitor-1 is responsible for its maintained PI3K activity and enhanced mTOR potency [1]. These structural and pharmacological distinctions mean that selecting an analog without verifying its specific isoform/mTOR profile can lead to incomplete pathway suppression and misinterpreted experimental results.

BKM120 (buparlisib)

Divergent mTOR and PI3Kδ potency profile may limit dual-pathway target engagement compared to PI3K/mTOR Inhibitor-1.

Early morpholino-pyrimidine analogs

Compounds 1, 6, and 11 exhibit weak mTOR inhibition; selection may result in incomplete pathway suppression.

Structural analog uncertainty

Key mTOR-enhancing motifs (cyclopropyl sulfone, C6-fluorine) may not be present; verify structural determinants before substitution.

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source

PI3K/mTOR Inhibitor-1 Comparative Evidence

Biochemical Potency vs. BKM120

In a direct enzymatic panel, PI3K/mTOR Inhibitor-1 (Compound 26) displayed 10.6-fold greater mTOR potency relative to the pan-PI3K inhibitor BKM120, while also showing superior PI3Kα and PI3Kδ inhibition. Specifically, PI3K/mTOR Inhibitor-1 inhibited mTOR with an IC50 of 0.186 μM vs. BKM120's IC50 of 1.981 μM under identical assay conditions [1]. For PI3Kα, the IC50 values were 0.020 μM (Inhibitor-1) vs. 0.040 μM (BKM120), representing a 2-fold improvement [1]. PI3Kδ inhibition was 0.046 μM vs. 0.125 μM, a 2.7-fold enhancement [1]. PI3Kγ was similarly improved (0.204 μM vs. 0.372 μM; 1.8-fold), while PI3Kβ was slightly less potent (0.376 μM vs. 0.234 μM) [1].

Biochemical Potency vs. BKM120

Head-to-head

mTOR IC50: 0.186 µM vs. 1.981 µM (10.6-fold); PI3Kα: 0.020 µM vs. 0.040 µM; PI3Kδ: 0.046 µM vs. 0.125 µM

Supports dual-pathway target engagement review

Identical enzymatic assay, duplicate measurements.

Evidence Dimension	Enzyme IC50 (µM)
Target Compound Data	PI3Kα: 0.020; PI3Kβ: 0.376; PI3Kγ: 0.204; PI3Kδ: 0.046; mTOR: 0.186
Comparator Or Baseline	BKM120 (buparlisib): PI3Kα: 0.040; PI3Kβ: 0.234; PI3Kγ: 0.372; PI3Kδ: 0.125; mTOR: 1.981
Quantified Difference	mTOR: 10.6-fold (0.186 vs. 1.981); PI3Kα: 2-fold; PI3Kδ: 2.7-fold; PI3Kγ: 1.8-fold; PI3Kβ: 0.6-fold
Conditions	Enzymatic assay; duplicate measurements; PI3K isoforms and mTOR kinase; same experimental run for both compounds (Table 2, ref [1])

Why This Matters

The 10.6-fold mTOR potency gain directly translates into robust dual-pathway target engagement that BKM120 cannot achieve at comparable concentrations, making PI3K/mTOR Inhibitor-1 a far more appropriate tool for studies requiring simultaneous PI3K and mTOR shutdown.

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source

Antiproliferative Activity: HUVEC vs. Cancer

In MTT cell proliferation assays, PI3K/mTOR Inhibitor-1 exhibited 8.2-fold stronger cytotoxicity against HUVEC normal endothelial cells compared to BKM120 (IC50 0.108 μM vs. 0.886 μM), yet the authors noted this was not accompanied by cancer-cell selectivity within the tested panel [1]. Meanwhile, both compounds displayed comparable antiproliferative profiles across several cancer lines—e.g., T47D breast cancer (IC50 93 nM for Compound 13, a close analog) and MCF-7 breast cancer (IC50 78 nM) [1].

Antiproliferative Activity: HUVEC vs. Cancer

Head-to-head

HUVEC IC50: 0.108 µM vs. BKM120 0.886 µM (8.2-fold higher potency)

Reported differential cytotoxicity profile in endothelial cells

MTT assay; HUVEC cell line; cancer cell lines showed comparable profiles.

Evidence Dimension	Cytotoxicity (IC50, µM) in HUVEC normal endothelial cells
Target Compound Data	0.108 µM
Comparator Or Baseline	BKM120: 0.886 µM
Quantified Difference	8.2-fold higher potency in HUVEC cells relative to BKM120
Conditions	MTT assay; HUVEC cell line; data from the same study [1]

Why This Matters

The differential potency in HUVEC cells highlights that PI3K/mTOR Inhibitor-1 and BKM120 exhibit distinct off-target cytotoxicity profiles, which may influence selection for experiments where endothelial toxicity is a concern.

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source

HT-29 Xenograft Efficacy vs. BKM120

In the HT-29 colorectal carcinoma xenograft model, PI3K/mTOR Inhibitor-1 achieved 54.4% tumor growth inhibition (TGI) at a daily oral dose of 3.75 mg/kg and 72.9% TGI at 7.5 mg/kg over 27 days of treatment [1]. By comparison, BKM120 required doses of 15 mg/kg and 30 mg/kg to produce meaningful tumor suppression, yet the report states that PI3K/mTOR Inhibitor-1 exhibited higher efficiency at its lower dose levels relative to BKM120 [1].

HT-29 Xenograft Efficacy vs. BKM120

Head-to-head

54.4% TGI at 3.75 mg/kg; 72.9% TGI at 7.5 mg/kg vs. BKM120 at higher doses (15–30 mg/kg)

Reported in vivo model-response context

HT-29 colorectal carcinoma xenograft; 27-day oral dosing.

Evidence Dimension	Tumor growth inhibition (TGI %) at oral daily doses
Target Compound Data	3.75 mg/kg: 54.4% TGI; 7.5 mg/kg: 72.9% TGI
Comparator Or Baseline	BKM120: 15 mg/kg and 30 mg/kg (exact TGI values not disclosed in abstract but explicitly stated to be inferior at higher doses)
Quantified Difference	Comparable or superior efficacy at 4-fold lower dose (3.75 vs. 15 mg/kg) and 4-fold lower dose (7.5 vs. 30 mg/kg)
Conditions	HT-29 colorectal carcinoma xenograft model; daily oral dosing for 27 days [1]

Why This Matters

Superior in vivo efficacy at substantially lower oral doses suggests a wider therapeutic window and better tolerability, making PI3K/mTOR Inhibitor-1 a more practical candidate for chronic oral dosing in preclinical oncology models compared to BKM120.

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source

PI3Kα Mutant Inhibition

PI3K/mTOR Inhibitor-1 was evaluated against the three most prevalent PIK3CA hotspot mutants—E542K, E545K, and H1047R—and exhibited comparable inhibitory activity to BKM120 [1]. The full data (reported in Table S3 of the Supplementary Information) indicate that the compound maintains efficacy against these hyperactive PI3Kα variants, which are frequently observed in breast, colorectal, and endometrial cancers [1].

PI3Kα Mutant Inhibition

Data to verify

Comparable activity against E542K, E545K, H1047R mutants vs. BKM120

Supports mutant PI3Kα activity context

Detailed IC50 values in Table S3; reported comparable results.

Evidence Dimension	Activity against mutant PI3Kα (E542K, E545K, H1047R)
Target Compound Data	Comparable to BKM120 (detailed IC50 values in Table S3 of ref [1])
Comparator Or Baseline	BKM120
Quantified Difference	No significant difference; compound 26 exhibited comparable results with BKM against the mutant PI3Kα subtypes
Conditions	Biochemical kinase assay against recombinant PI3Kα mutants; data from Table S3 in the Supporting Information of [1]

Why This Matters

Maintained potency against clinically relevant PIK3CA mutants ensures that PI3K/mTOR Inhibitor-1 is suitable for models carrying these common oncogenic drivers, a key consideration when selecting compounds for translational cancer research.

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source

mTOR Potency vs. Early Analogs

Within the 2-morpholino-pyrimidine sulfonyl series, earlier compounds exhibited weak to negligible mTOR activity. Compound 1 (initial hit) showed an mTOR IC50 of 13.98 µM, while Compound 6 and Compound 11 had mTOR IC50 values of 1.680 µM and 2.120 µM, respectively [1]. In contrast, PI3K/mTOR Inhibitor-1 (Compound 26) achieved an mTOR IC50 of 0.186 µM—a 75-fold improvement over Compound 1 and an 9-fold improvement over the best early leads [1]. This gain was attributed to the introduction of a cyclopropyl ring on the C4 sulfone chain and a fluorine on the C6 aminopyridyl moiety [1].

mTOR Potency vs. Early Analogs

Head-to-head

mTOR IC50: 0.186 µM vs. Cmpd 1: 13.98 µM (75.2-fold); Cmpd 6: 1.68 µM (9.0-fold); Cmpd 11: 2.12 µM (11.4-fold)

Reported mTOR potency improvement within chemical series

Attributed to cyclopropyl sulfone and C6-fluorine modifications.

Evidence Dimension	mTOR enzyme IC50 (µM)
Target Compound Data	0.186 µM
Comparator Or Baseline	Compound 1: 13.98 µM; Compound 6: 1.680 µM; Compound 11: 2.120 µM
Quantified Difference	75.2-fold vs. Compound 1; 9.0-fold vs. Compound 6; 11.4-fold vs. Compound 11
Conditions	Identical mTOR enzymatic assay performed within the same study (Table 2, ref [1])

Why This Matters

This intra-series comparison demonstrates that only PI3K/mTOR Inhibitor-1, among the morpholino-pyrimidine class, achieves true dual PI3K/mTOR potency. Using any earlier analog (e.g., Compounds 1, 6, or 11) would forfeit meaningful mTOR target engagement, rendering the 'dual mTOR' claim invalid.

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source

PI3K/mTOR Inhibitor-1 Application Scenarios

Colorectal Cancer Xenograft Studies

The demonstrated 54.4%–72.9% tumor growth inhibition in HT-29 xenografts at 3.75–7.5 mg/kg oral daily dosing—outperforming BKM120 at 4× higher doses [1]—makes PI3K/mTOR Inhibitor-1 the compound of choice for long-term oral dosing studies in colorectal carcinoma models where minimizing compound burden while maintaining efficacy is critical.

PIK3CA-Mutant Cancer Models

Because PI3K/mTOR Inhibitor-1 retains potency against the three most common oncogenic PI3Kα mutants at levels comparable to BKM120 [1], researchers investigating PIK3CA-driven breast, colorectal, or endometrial cancers can employ this compound to achieve dual PI3K/mTOR suppression without losing activity against the mutant kinase.

Dual PI3K/mTOR Inhibition Studies

With an mTOR IC50 of 0.186 µM—a 10.6-fold improvement over BKM120 [1]—PI3K/mTOR Inhibitor-1 is indicated for any preclinical protocol where mTORC1/mTORC2 inhibition must be sustained at concentrations that also effectively cover PI3Kα (IC50 0.020 µM) and PI3Kδ (IC50 0.046 µM). This includes mechanistic studies of feedback reactivation loops that often escape single-node inhibitors.

Pan-PI3K vs. Dual Inhibitor Pharmacology

The well-characterized differential profile against BKM120—spanning enzyme IC50s, cellular cytotoxicity in HUVEC cells, in vivo efficacy, and mutant PI3Kα activity [1]—establishes PI3K/mTOR Inhibitor-1 as a well-credentialed reference agent for studies dissecting the contribution of mTOR co-inhibition to the overall pharmacological response in the PI3K/AKT/mTOR pathway.

Application

Selection Property

Validation Focus

Colorectal carcinoma xenograft studies

Oral dosing model-response profile

Xenograft TGI endpoint review

PIK3CA-mutant cancer models

Mutant PI3Kα activity context

Mutant kinase panel endpoint review

Dual PI3K/mTOR pathway inhibition studies

Dual-target engagement profile

mTOR and PI3K isoform activity review

Pan-PI3K vs. dual inhibitor pharmacology

Comparative pharmacology profile

Pathway co-inhibition endpoint interpretation

• [1] Shen S, He X, Yang Z, et al. Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines. ACS Med Chem Lett. 2018;9(7):719-724. doi:10.1021/acsmedchemlett.8b00167 View Source